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Compound of Interest

Compound Name: Sibiricose A4

Cat. No.: B12438851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sibiricose A4, a natural product

isolated from the plant Polygala tenuifolia. While specific biological data for Sibiricose A4 is

limited in publicly available literature, this document summarizes its known chemical properties

and explores the reported biological activities of closely related compounds and extracts from

its source organism. This information aims to serve as a foundational resource for researchers

investigating the therapeutic potential of Sibiricose A4.

Chemical Identity and Properties
Sibiricose A4 is an oligosaccharide ester. Its fundamental chemical identifiers and computed

physicochemical properties are detailed below.
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A summary of its key computed physicochemical properties is provided in Table 2.

Property Value Source

Molecular Formula C₃₄H₄₂O₁₉ PubChem[1]

Molecular Weight 754.7 g/mol PubChem[1]

XLogP3 -0.3 PubChem[1]

Hydrogen Bond Donor Count 9 PubChem[1]

Hydrogen Bond Acceptor

Count
19 PubChem[1]

Rotatable Bond Count 14 PubChem[1]

Biological Activity (Inferred from Related
Compounds)
Direct quantitative biological activity data for Sibiricose A4 is not extensively available in the

current scientific literature. However, studies on extracts from Polygala tenuifolia and other

isolated oligosaccharide esters provide insights into its potential therapeutic effects.

Anti-Inflammatory Activity
Extracts from Polygala tenuifolia have demonstrated significant anti-inflammatory properties. A

methanol extract and its fractions have been shown to inhibit the production of pro-

inflammatory cytokines. While data for Sibiricose A4 is absent, a related oligosaccharide ester,

3-O-(3,4,5-trimethoxy-cinnamoyl),6′-O-(p-methoxybenzoyl) sucrose ester (TCMB), showed a

significant inhibitory effect on prostaglandin E2 (PGE₂) production with a half-maximal inhibitory

concentration (IC₅₀) of 10.01 μM.

Antioxidant Activity
An oligosaccharide ester-rich fraction (YZ-OE) from the roots of Polygala tenuifolia exhibited

notable in vivo antioxidant activity in a study with senescence-accelerated mice. Administration

of this fraction at 50 mg/kg led to a significant increase in the activities of superoxide dismutase
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(SOD) and glutathione peroxidase (GSH-Px), and a decrease in malondialdehyde (MDA)

content in both blood and liver.

Experimental Protocols
Detailed experimental protocols for the biological evaluation of Sibiricose A4 are not available.

However, based on the investigation of related natural products, a general workflow for

assessing anti-inflammatory and antioxidant properties can be proposed.

General Workflow for a a-Inflammatory Activity
Screening
The following diagram illustrates a typical workflow for evaluating the anti-inflammatory

potential of a natural product like Sibiricose A4.
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A general experimental workflow for evaluating anti-inflammatory properties.

Potential Signaling Pathways
The precise molecular mechanisms and signaling pathways modulated by Sibiricose A4 have

not been elucidated. However, many natural products with anti-inflammatory properties exert

their effects by modulating key inflammatory signaling cascades such as the Nuclear Factor-

kappa B (NF-κB) pathway.

Hypothetical Modulation of the NF-κB Signaling Pathway
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The diagram below illustrates the canonical NF-κB signaling pathway and a hypothetical point

of inhibition by a bioactive compound.
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Hypothetical inhibition of the NF-κB signaling pathway by Sibiricose A4.

Conclusion and Future Directions
Sibiricose A4 is a structurally defined natural product with potential for biological activity,

inferred from studies on related compounds from Polygala tenuifolia. The lack of specific data

for Sibiricose A4 presents a clear opportunity for further research. Future investigations should

focus on:

Quantitative Biological Evaluation: Determining the IC₅₀ or EC₅₀ values of Sibiricose A4 in

various in vitro assays for anti-inflammatory, antioxidant, and neuroprotective activities.

Mechanism of Action Studies: Elucidating the specific molecular targets and signaling

pathways modulated by Sibiricose A4.

In Vivo Efficacy: Assessing the therapeutic potential of Sibiricose A4 in relevant animal

models of disease.

This technical guide serves as a starting point for researchers interested in unlocking the

therapeutic potential of Sibiricose A4 and other related natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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